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Introduction
The Thomsen-Friedenreich antigen (T-antigen), a core 1 O-glycan structure (Galβ1-

3GalNAcα1-Ser/Thr), is a tumor-associated carbohydrate antigen expressed in over 85% of

human carcinomas.[1] Its restricted expression in normal tissues and high prevalence in

cancerous tissues make it a significant biomarker for cancer diagnosis, prognosis, and a target

for therapeutic development. Jacalin, a lectin extracted from the seeds of the jackfruit

(Artocarpus integrifolia), exhibits a strong binding affinity for the T-antigen.[1] This specificity

allows for the development of robust assays to detect, quantify, and isolate T-antigen-bearing

glycoproteins.

These application notes provide detailed protocols for three key jacalin-based assays: Affinity

Chromatography, Enzyme-Linked Lectin Assay (ELLA), and Immunohistochemistry (IHC).

Jacalin Binding Specificity and Affinity
Jacalin is a tetrameric protein with a molecular weight of approximately 66 kDa.[1] While it is

known for its high affinity for galactose and N-acetylgalactosamine, its primary utility in cancer

research stems from its specific recognition of the T-antigen disaccharide.[2] The binding is not

significantly hindered by sialylation of the T-antigen, which is a common modification in cancer

cells.[2] The binding affinities of jacalin to various relevant glycans have been determined,

providing a quantitative basis for its use in these assays.
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Quantitative Binding Data

Ligand
Association
Constant (K_a)
(M⁻¹)

Dissociation
Constant (K_d) (M)

Method

T-antigen (Core 1) High Affinity -
Frontal Affinity

Chromatography[3][4]

Tn-antigen (α-

GalNAc)
1.2 x 10⁵ -

Frontal Affinity

Chromatography[3]

Methyl-α-Galactoside 9.3 x 10⁴ -
Frontal Affinity

Chromatography[3]

Core 3 (GlcNAcβ1-

3GalNAcα)
Significant Affinity -

Frontal Affinity

Chromatography[3][4]

Sialyl-T-antigen (ST) Significant Affinity -
Frontal Affinity

Chromatography[3][4]

Core 2, Core 6, Sialyl-

Tn
No significant binding -

Frontal Affinity

Chromatography[3][4]

1M2M-5NC-Asn - 2.0 x 10⁻⁷
Frontal Affinity

Chromatography[5]

Application Note 1: Affinity Chromatography for
Purification of T-Antigen Bearing Glycoproteins
Jacalin-agarose affinity chromatography is a powerful technique for the selective isolation and

purification of glycoproteins carrying the T-antigen from complex biological samples such as

serum, cell lysates, or culture supernatants.

Experimental Workflow: Affinity Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Jacalin-Based
Detection of T-Antigen]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254882#jacalin-based-assays-for-detecting-t-
antigen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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